2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C16H18N2O2/c1-11-4-5-14(13(3)8-11)20-10-16(19)18-15-9-12(2)6-7-17-15/h4-9H,10H2,1-3H3,(H,17,18,19)
• InChI Key: OEOTYPTVKQVKCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=NC=CC(=C2)C)C
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-(2,4-Dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide is a structurally complex acetamide derivative featuring a 2,4-dimethylphenoxy group linked to an acetamide backbone and a 4-methylpyridin-2-yl substituent. The compound’s design combines aromatic and heterocyclic moieties, which are known to influence both physicochemical properties and biological interactions. Its structural uniqueness lies in the strategic placement of methyl groups on the phenoxy ring and the pyridine moiety, which may enhance steric effects, solubility, and target-binding specificity .

Biological Activity

2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide is a synthetic organic compound classified as an acetamide derivative. Its molecular formula is C16H18N2O2, with a molecular weight of 270.33 g/mol. The compound features a unique structure that includes a phenoxy group with two methyl substitutions and an acetamide functional group attached to a pyridine ring. This distinctive arrangement of functional groups contributes to its potential biological activities, particularly in antimicrobial and enzyme inhibition contexts.

Antimicrobial Properties

Research indicates that 2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide exhibits significant antimicrobial activity . Studies have shown that it can inhibit the growth of various microbial strains, making it a candidate for further investigation in drug development aimed at treating infections. The compound’s mechanism may involve the inhibition of specific enzymes critical for microbial growth, although detailed mechanisms remain to be elucidated.

Enzyme Inhibition

The compound has also been studied for its potential to inhibit certain enzymes involved in metabolic pathways. For example, the binding affinity of this compound to target enzymes is influenced by its structural features, particularly the phenoxy group which enhances hydrophobic interactions and the pyridine moiety that facilitates hydrogen bonding.

Case Studies and Experimental Data

Several experimental studies have evaluated the biological activity of 2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide:

• Antimicrobial Activity : In vitro assays demonstrated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined for various strains, indicating a broad spectrum of activity.

  Microbial Strain	MIC (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	64
  Pseudomonas aeruginosa	128

• Enzyme Inhibition Studies : Molecular docking studies revealed that the compound binds effectively to the active sites of target enzymes, suggesting potential applications in enzyme inhibition therapies.

  Enzyme	Binding Affinity (kcal/mol)
  Urease	-7.5
  Cholinesterase	-8.0

The biological activity of 2-(2,4-dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide is hypothesized to involve several mechanisms:

• Hydrophobic Interactions : The dimethylphenoxy group enhances binding to hydrophobic pockets in target proteins.
• Hydrogen Bonding : The nitrogen in the pyridine ring allows for hydrogen bonding with active site residues, facilitating enzyme inhibition.
• Structural Modulation : The unique arrangement of functional groups may alter the conformation of target proteins, affecting their activity.

Comparison with Similar Compounds

Table 1: Structural Differences and Key Features

Compound Name	Structural Features	Key Functional Groups	Impact on Properties
2-(2,4-Dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide	2,4-Dimethylphenoxy, 4-methylpyridin-2-yl	Methylphenoxy, methylpyridine	Enhanced lipophilicity (logP ~3.2); potential for π-π stacking with biological targets
N-(3-Aminophenyl)-2-(2,6-dimethylphenoxy)acetamide	2,6-Dimethylphenoxy, 3-aminophenyl	Aminophenyl, methylphenoxy	Increased polarity due to -NH₂; improved solubility (~0.20 mg/mL)
2-(4-Chlorophenoxy)-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide	4-Chlorophenoxy, sulfamoylpyrimidine	Chlorophenoxy, sulfamoyl	Higher reactivity and enzyme inhibition (IC₅₀: 0.091 µM for AChE)
N-(4-Methoxyphenyl)-2-(4-methylphenoxy)acetamide	4-Methylphenoxy, 4-methoxyphenyl	Methoxyphenyl, methylphenoxy	Moderate logP (~2.9); balanced solubility and membrane permeability

Physicochemical Properties

Table 3: Solubility, logP, and Stability

Compound Name	logP	Solubility (mg/mL)	Stability Notes
2-(2,4-Dimethylphenoxy)-N-(4-methylpyridin-2-yl)acetamide	3.2	0.15	Stable in acidic conditions; degrades in strong bases
N-(3-Aminophenyl)-2-(2,6-dimethylphenoxy)acetamide	2.8	0.20	Sensitive to oxidation due to -NH₂ group
2-(4-Chlorophenoxy)-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide	3.5	0.10	High thermal stability; hydrolytically stable

Discussion of Key Differentiators

Substituent Positioning: The 2,4-dimethylphenoxy group in the target compound offers steric hindrance that may reduce off-target interactions compared to analogues with single methyl or halogen substitutions (e.g., 4-chlorophenoxy in ).

Heterocyclic Influence : The 4-methylpyridin-2-yl group enhances binding to receptors with aromatic pockets, unlike compounds with pyrimidine or benzothiazole cores (e.g., ).

Biological Specificity: Methyl groups on both the phenoxy and pyridine rings likely contribute to prolonged half-life in vivo compared to polar analogues like N-(3-aminophenyl) derivatives .